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Cat. No.: B3344870 Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

Executive Summary
Dichlobentiazox is a novel fungicide developed by Kumiai Chemical Industry, introduced in

2016. It demonstrates notable efficacy against a range of significant rice pathogens, particularly

rice blast caused by Pyricularia oryzae. Its unique mode of action, which involves the induction

of systemic acquired resistance (SAR) in the host plant, makes it a valuable tool in integrated

pest management strategies, especially in scenarios where resistance to conventional

fungicides is a concern. This document provides a comprehensive overview of the chemical

structure, physicochemical properties, mechanism of action, synthesis, toxicological profile, and

analytical and experimental protocols related to Dichlobentiazox.

Chemical Structure and Identity
Dichlobentiazox is an isothiazole fungicide characterized by the presence of both a

benzisothiazole and a dichloro-isothiazole moiety.

IUPAC Name: 3-[(3,4-dichloro-1,2-thiazol-5-yl)methoxy]-1,2-benzothiazole 1,1-dioxide[1][2]

CAS Name: 3-((3,4-dichloro-5-isothiazolyl)methoxy)-1,2-benzisothiazole 1,1-dioxide[1][3]

CAS Number: 957144-77-3[1][4]

Molecular Formula: C₁₁H₆Cl₂N₂O₃S₂[1][3]
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Canonical SMILES: C1=CC=C2C(=C1)C(=NS2(=O)=O)OCC3=C(C(=NS3)Cl)Cl[5]

InChIKey: CUTZZBQQGUIEGT-UHFFFAOYSA-N[1][3]

Physicochemical Properties
Comprehensive data on several key physicochemical properties of Dichlobentiazox are not

readily available in public databases. The following table summarizes the available information.

Property Value Source

Molecular Weight 349.22 g/mol [5]

Physical State White solid [4]

Melting Point 172.5 °C [4][6]

Density 1.59 g/mL [6]

Water Solubility (at 20°C) Data not available [4][6]

Vapor Pressure (at 20°C) Data not available [6]

Octanol-Water Partition

Coefficient (logP)
Data not available [6]

Dissociation Constant (pKa) Data not available [6]

Fungicidal Spectrum and Efficacy
Dichlobentiazox is primarily used for the control of fungal and bacterial diseases in rice. Its

spectrum of activity includes:

Rice Blast:Pyricularia oryzae (syn. Magnaporthe oryzae)[7]

Brown Spot:Cochliobolus miyabeanus

Bacterial Leaf Blight:Xanthomonas oryzae pv. oryzae

Bacterial Grain Rot:Burkholderia glumae
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Quantitative efficacy data, such as EC₅₀ values, for Dichlobentiazox against these pathogens

are not widely published in peer-reviewed literature. Efficacy is typically determined through

field trials measuring disease severity and crop yield.

Mode of Action: Induction of Systemic Acquired
Resistance (SAR)
Unlike many fungicides that directly target fungal cellular processes, Dichlobentiazox acts as

a plant defense activator.[4] It induces Systemic Acquired Resistance (SAR), a plant's innate

immune response that provides long-lasting, broad-spectrum protection against a variety of

pathogens.

The SAR pathway is a complex signaling cascade. While the precise molecular target of

Dichlobentiazox is not publicly disclosed, it is understood to trigger the pathway, leading to a

state of heightened defense readiness in the plant.
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Figure 1: Generalized Systemic Acquired Resistance (SAR) Pathway induced by
Dichlobentiazox.

Synthesis Workflow
The synthesis of Dichlobentiazox involves a multi-step process starting from succinonitrile.

The key intermediates include a trisubstituted isothiazole derivative and 3-chloro-1,2-

benzothiazole 1,1-dioxide, which is derived from saccharin.
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Figure 2: Synthetic pathway overview for Dichlobentiazox.

Toxicological Profile
An extensive risk assessment of Dichlobentiazox was conducted by the Food Safety

Commission of Japan (FSCJ). The studies indicated no evidence of carcinogenicity,
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reproductive toxicity, teratogenicity, or genotoxicity. The major adverse effects observed at

higher doses included suppressed body weight, anemia in dogs, and hyperplasia in the liver

and duodenum.

Study Type Species
NOAEL (No-
Observed-Adverse-
Effect Level)

Key Observations

Subacute Toxicity (90-

day)
Rat

M: 22 mg/kg bw/dayF:

74 mg/kg bw/day

Hyaline droplet

accumulation in renal

tubules (males);

epithelial villus

hypertrophy of

duodenum (females).

Chronic

Toxicity/Carcinogenicit

y (2-year)

Rat 5.03 mg/kg bw/day

This was the lowest

NOAEL observed

across all studies.

Chronic Toxicity Dog -

Anemia, hyperplasia

and hypertrophy of

bile duct in the liver.

Carcinogenicity Mouse -
No carcinogenic

effects observed.

Two-Generation

Reproductive Toxicity
Rat -

No reproductive

toxicity observed.

Developmental

Toxicity
Rat & Rabbit -

No teratogenic effects

observed.

Acceptable Daily

Intake (ADI)
Human 0.05 mg/kg bw/day

Based on the 2-year

rat study with a safety

factor of 100.

Experimental Protocols
Residue Analysis in Agricultural Products
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A validated method for the determination of Dichlobentiazox residues utilizes a modified

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Objective: To quantify Dichlobentiazox residues in representative agricultural products (e.g.,

rice grains).

Methodology:

Sample Homogenization: A representative sample (e.g., 10 g) of the agricultural product is

homogenized.

Extraction (QuEChERS EN 15662 Method):

To the homogenized sample in a 50 mL centrifuge tube, add 10 mL of acetonitrile.

Add the QuEChERS extraction salt packet containing magnesium sulfate, sodium

chloride, and sodium citrate.

Shake vigorously for 1 minute and centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing magnesium

sulfate and C18 sorbent. (Note: PSA and GCB sorbents were found to reduce recovery).

Vortex for 30 seconds and centrifuge.

LC-MS/MS Analysis:

The final cleaned extract is filtered and injected into an LC-MS/MS system.

Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer

with an electrospray ionization (ESI) source.

Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive

quantification.
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Validation: The method should be validated for linearity, accuracy (recovery), precision

(RSD), limit of detection (LOD), and limit of quantification (LOQ), with recovery rates

expected to be within 70-120%.
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Figure 3: Workflow for Dichlobentiazox residue analysis.

In-vivo Fungicidal Efficacy Trial (Rice Blast)
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Objective: To evaluate the efficacy of Dichlobentiazox in controlling rice blast (Pyricularia

oryzae) under field or greenhouse conditions.

Methodology:

Experimental Design: A Randomized Complete Block Design (RCBD) with a minimum of

three replications is recommended.

Treatments:

Dichlobentiazox at various application rates (e.g., g a.i./ha).

A standard registered fungicide for rice blast control (positive control).

An untreated control (negative control).

Crop Husbandry: Susceptible rice varieties are grown using standard agronomic practices

for the region.

Inoculation: If natural infection pressure is low, plots can be artificially inoculated with a spore

suspension of P. oryzae to ensure uniform disease development.

Application: Dichlobentiazox is applied as a foliar spray at a specified crop growth stage

(e.g., tillering or booting), using calibrated spray equipment to ensure uniform coverage.

Disease Assessment:

Disease severity is assessed at regular intervals (e.g., 7, 14, and 21 days after the final

application).

Assessment is performed by rating the percentage of leaf area affected by blast lesions on

a standardized scale (e.g., 0-9 scale).

The Percent Disease Index (PDI) is calculated.

Data Analysis:
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The collected data on disease severity and crop yield are subjected to Analysis of

Variance (ANOVA).

Treatment means are compared using a suitable post-hoc test (e.g., Duncan's Multiple

Range Test) to determine statistical significance.

Percent disease control is calculated relative to the untreated control.

Conclusion
Dichlobentiazox represents a significant advancement in fungicide technology, offering an

alternative mode of action through the induction of the plant's own defense mechanisms. Its

effectiveness against key rice pathogens, combined with a well-characterized toxicological

profile, positions it as a promising component of modern crop protection programs. Further

research into its precise molecular interactions within the SAR pathway and the publication of

quantitative efficacy data would be of great value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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